Cas no 1804259-98-0 (1-Bromo-1-(3-(chloromethyl)-2-(difluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-(chloromethyl)-2-(difluoromethoxy)phenyl)propan-2-one
• CAS No: 1804259-98-0
• MF: C₁₁H₁₀BrClF₂O₂
• MW: 327.549708843231
• CID: 4792351
• Update Time: 2025-08-04

1-Bromo-1-(3-(chloromethyl)-2-(difluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-(chloromethyl)-2-(difluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C11H10BrClF2O2/c1-6(16)9(12)8-4-2-3-7(5-13)10(8)17-11(14)15/h2-4,9,11H,5H2,1H3
• InChI Key： ZNJOHVIXAOTBLV-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(CCl)C=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(3-(chloromethyl)-2-(difluoromethoxy)phenyl)propan-2-one

Comprehensive Overview of 1-Bromo-1-(3-(chloromethyl)-2-(difluoromethoxy)phenyl)propan-2-one (CAS No. 1804259-98-0)

The compound 1-Bromo-1-(3-(chloromethyl)-2-(difluoromethoxy)phenyl)propan-2-one (CAS No. 1804259-98-0) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a difluoromethoxy group and a brominated propanone moiety, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the key reasons for the growing interest in 1-Bromo-1-(3-(chloromethyl)-2-(difluoromethoxy)phenyl)propan-2-one is its role in the development of novel fluorinated pharmaceuticals. Fluorination is a hot topic in medicinal chemistry, as it can enhance the metabolic stability and bioavailability of drug candidates. The presence of the difluoromethoxy group in this compound aligns with current trends in the design of next-generation therapeutics, particularly in areas such as central nervous system (CNS) drugs and anti-inflammatory agents.

In addition to its pharmaceutical applications, CAS No. 1804259-98-0 is also being explored in the field of agrochemicals. The compound's structural complexity and reactivity make it a promising candidate for the synthesis of new pesticides and herbicides. With the global demand for sustainable agricultural solutions on the rise, researchers are keen to investigate how this compound can contribute to the development of more effective and environmentally friendly agrochemicals.

The synthesis of 1-Bromo-1-(3-(chloromethyl)-2-(difluoromethoxy)phenyl)propan-2-one involves advanced organic chemistry techniques, including halogenation and etherification reactions. These processes are critical for achieving high yields and purity, which are essential for its use in further research and development. The compound's CAS number (1804259-98-0) serves as a unique identifier, ensuring accurate tracking and regulatory compliance in laboratory and industrial settings.

Another area of interest is the compound's potential role in material science. Its unique combination of functional groups could be leveraged to develop new polymeric materials or coatings with enhanced properties. For instance, the bromine and chlorine atoms in its structure may contribute to flame retardancy, making it a candidate for use in fire-resistant materials.

As the scientific community continues to explore the applications of 1-Bromo-1-(3-(chloromethyl)-2-(difluoromethoxy)phenyl)propan-2-one, safety and environmental considerations remain paramount. Researchers are encouraged to adhere to best practices in handling and disposal to minimize any potential risks. The compound's CAS No. 1804259-98-0 is a valuable reference for accessing safety data sheets and regulatory information.

In conclusion, 1-Bromo-1-(3-(chloromethyl)-2-(difluoromethoxy)phenyl)propan-2-one represents a fascinating area of research with broad implications across multiple industries. Its versatility and potential for innovation make it a compound worth watching in the coming years. Whether in pharmaceuticals, agrochemicals, or material science, this molecule is poised to make a significant impact.